molecular formula C21H20F3N5O3S2 B6171198 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide CAS No. 2338812-37-4

2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide

Cat. No. B6171198
CAS RN: 2338812-37-4
M. Wt: 511.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide is a useful research compound. Its molecular formula is C21H20F3N5O3S2 and its molecular weight is 511.5. The purity is usually 95.
BenchChem offers high-quality 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-cyclopropanesulfonamido-1,3-thiazol-4-amine, which is synthesized from commercially available starting materials. The second intermediate is 4-(6-(trifluoromethyl)pyrazin-2-yl)aniline, which is also synthesized from commercially available starting materials. These two intermediates are then coupled using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-aminothiazole", "cyclopropanesulfonyl chloride", "4-(trifluoromethyl)pyrazin-2-amine", "4-nitroaniline", "sodium borohydride", "sodium hydroxide", "acetic acid", "N,N-dimethylformamide", "diisopropylethylamine", "ethyl acetate", "dichloromethane", "triethylamine", "N,N'-dicyclohexylcarbodiimide" ], "Reaction": [ "Synthesis of 2-cyclopropanesulfonamido-1,3-thiazol-4-amine: 2-aminothiazole is reacted with cyclopropanesulfonyl chloride in the presence of triethylamine to form the sulfonamide intermediate. This intermediate is then reduced using sodium borohydride to form the amine product.", "Synthesis of 4-(6-(trifluoromethyl)pyrazin-2-yl)aniline: 4-nitroaniline is reacted with 4-(trifluoromethyl)pyrazin-2-amine in the presence of sodium hydroxide to form the corresponding aniline product.", "Coupling of intermediates: The two intermediates are coupled using standard peptide coupling chemistry. The amine intermediate is first protected with a Boc group using N,N-dimethylformamide and diisopropylethylamine. The protected amine is then coupled with the aniline intermediate using N,N'-dicyclohexylcarbodiimide and triethylamine in dichloromethane. The Boc group is then removed using acetic acid in ethyl acetate to form the final product." ] }

CAS RN

2338812-37-4

Product Name

2-(2-cyclopropanesulfonamido-1,3-thiazol-4-yl)-N-{4-[6-(trifluoromethyl)pyrazin-2-yl]phenyl}butanamide

Molecular Formula

C21H20F3N5O3S2

Molecular Weight

511.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.